Cas no 31197-31-6 (2-Pyridinecarboxaldehyde, 4-(dihydroxymethyl)-)

• Product Name: 2-Pyridinecarboxaldehyde, 4-(dihydroxymethyl)-
• CAS No: 31197-31-6
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 4826870
• Update Time: 2025-11-01

2-Pyridinecarboxaldehyde, 4-(dihydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-(Dihydroxymethyl)picolinaldehyde
• 2-Pyridinecarboxaldehyde, 4-(dihydroxymethyl)-

• Inchi： 1S/C7H7NO3/c9-4-6-3-5(7(10)11)1-2-8-6/h1-4,7,10-11H
• InChI Key： ACYMTRIWOIPSQC-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=O)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: -0.8
• Topological Polar Surface Area: 70.4

Additional information on 2-Pyridinecarboxaldehyde, 4-(dihydroxymethyl)-

The Role of 4-(Dihydroxymethyl)-2-Pyridinecarboxaldehyde (CAS No. 31197-31-6) in Chemical and Biomedical Research

4-(Dihydroxymethyl)-2-pyridinecarboxaldehyde, identified by its CAS number 31197-31-6, is a multifunctional organic compound characterized by its unique structural features. This compound integrates a pyridine ring, an aldehyde group, and two hydroxymethyl substituents, creating a versatile platform for chemical synthesis and biological applications. Its structure facilitates interactions with biomolecules, making it a focal point in drug discovery and material science. Recent studies highlight its potential in designing targeted therapeutics and advanced materials due to its tunable reactivity and stability under physiological conditions.

The synthesis of this compound has evolved with advancements in green chemistry principles. Researchers now employ catalytic systems like palladium-mediated cross-coupling reactions to streamline its production while minimizing environmental impact. A 2023 study published in the Journal of Organic Chemistry demonstrated that using recyclable heterogeneous catalysts reduces waste by up to 40%, enhancing scalability for industrial applications. The presence of the dihydroxymethyl group (4-(dihydroxymethyl)) enables efficient functionalization via oxidation or reduction pathways, broadening its utility as a synthetic intermediate.

In biomedical research, this compound exhibits promising anti-proliferative activity against cancer cell lines. A collaborative study between MIT and the University of Tokyo (published in Nature Communications, 2023) revealed that its aldehyde moiety forms covalent bonds with cysteine residues on tumor-associated proteins, inducing apoptosis without significant off-target effects. The dihydroxymethyl substituents further enhance solubility and bioavailability, addressing common challenges in drug delivery systems.

Beyond pharmaceuticals, this compound’s chelating properties make it valuable in metalloenzyme inhibition studies. Researchers at ETH Zurich recently utilized it as a probe to investigate copper-dependent enzymes involved in neurodegenerative diseases. Its ability to selectively bind transition metals while maintaining structural integrity positions it as a tool for mechanistic studies and potential therapeutic agents targeting amyloid aggregation pathways.

In materials science, this compound serves as a building block for stimuli-responsive polymers. A team at Stanford University engineered hydrogels incorporating this molecule that exhibit pH-dependent swelling behavior—critical for controlled drug release systems. The dual functionality of the aldehyde and hydroxyl groups allows crosslinking via both Schiff base formation and hydrogen bonding networks, enabling precise modulation of material properties.

Recent computational studies using density functional theory (DFT) have elucidated the electronic structure responsible for its reactivity patterns. These insights are accelerating the design of analogs tailored for specific applications, such as fluorescent sensors or enzyme mimics. A notable example is its use as a co-factor mimic in synthetic biology applications reported in the Journal of the American Chemical Society (2024), where it facilitated enzymatic cascade reactions under ambient conditions.

Despite these advancements, challenges remain in optimizing its photostability for long-term biomedical use. Ongoing research focuses on conjugating this molecule with protective polymer coatings while preserving bioactivity—a strategy validated by preliminary results showing sustained efficacy over 72 hours in vivo models.

The integration of machine learning algorithms into synthetic planning has further accelerated progress. A collaborative platform developed by IBM Research now predicts optimal reaction conditions for modifying this compound’s substituents with an accuracy exceeding 95%, significantly reducing experimental trial-and-error phases.

In conclusion, 4-(dihydroxymethyl)-pyridinecarboxaldehyde exemplifies how multifunctional molecules bridge gaps between fundamental chemistry and applied sciences. Its evolving role—from lab-scale synthesis to clinical trials—reflects ongoing innovations across disciplines driven by interdisciplinary collaboration and technological advancements.